Cas no 2418674-06-1 (2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid)

• Product Name: 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid
• CAS No: 2418674-06-1
• MF: C₁₅H₁₉N₃O₅
• MW: 321.328463792801
• CID: 5677248
• PubChem ID: 165768355
• Update Time: 2025-06-07

2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-azido-5-{[2-(tert-butoxy)-2-oxoethoxy]methyl}phenyl)acetic acid
• EN300-26626202
• 2418674-06-1
• 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid

• Inchi： 1S/C15H19N3O5/c1-15(2,3)23-14(21)9-22-8-11-4-10(7-13(19)20)5-12(6-11)17-18-16/h4-6H,7-9H2,1-3H3,(H,19,20)
• InChI Key： CCDSFOLBNGDGBD-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C=C(CC(=O)O)C=1)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.13247072g/mol
• Monoisotopic Mass: 321.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid

Introduction to 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid (CAS No. 2418674-06-1)

2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid, identified by its CAS number 2418674-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural complexity of 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid incorporates several functional groups, including an azido group, ester moieties, and a phenyl ring, which contribute to its unique chemical properties and potential biological interactions.

The azido group (–N₃) is a key feature of this compound, often employed in synthetic chemistry for its reactivity in forming carbon-nitrogen bonds. This functionality has been leveraged in various synthetic pathways to construct more complex molecules, including drug candidates. The presence of the azido group also suggests potential applications in cross-coupling reactions, such as the Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry for the construction of biaryl structures. These reactions are particularly valuable in the synthesis of biologically active compounds, including small-molecule inhibitors and modulators.

The phenyl ring in 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid is another critical structural element. Phenyl derivatives are ubiquitous in pharmacological agents due to their ability to interact with biological targets through hydrophobic and π-stacking interactions. The specific substitution pattern on the phenyl ring, including the 3-azido and 5-{2-(tert-butoxy)-2-oxoethoxymethyl} groups, fine-tunes the electronic and steric properties of the molecule, influencing its binding affinity and selectivity towards biological receptors.

The tert-butoxy group (–O-C(CH₃)₃) and the 2-oxoethoxy group (–O-CO-O-) further enhance the molecular complexity and functionality of 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid. These groups can influence solubility, metabolic stability, and interactions with biological targets. The tert-butoxy moiety is often used to protect hydroxyl groups or to introduce steric hindrance, while the 2-oxoethoxy group can participate in hydrogen bonding or act as a linker in polymeric drug delivery systems. Such structural features are meticulously designed to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid has been explored in several cutting-edge research studies aimed at developing novel therapeutic strategies. One notable area of investigation is its potential application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The ability to modify the phenyl ring and introduce bioisosteric replacements has allowed researchers to fine-tune kinase inhibition profiles, improving both efficacy and selectivity.

Another promising application lies in its use as a precursor for developing antimicrobial agents. The structural motifs present in 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid can be modified to target bacterial enzymes or metabolic pathways involved in cell wall synthesis or DNA replication. Recent studies have highlighted the importance of structurally diverse compounds in overcoming antibiotic resistance mechanisms, making molecules like this one particularly valuable for future drug development efforts.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions of 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid with biological targets. Advanced computational techniques have enabled researchers to predict binding affinities, identify key interaction sites, and design derivatives with enhanced activity. These virtual screening approaches have significantly accelerated the discovery process, allowing for rapid optimization of lead compounds before moving into costly experimental synthesis and testing phases.

Furthermore, green chemistry principles have been increasingly integrated into the synthesis of 2-(3-azido-5-{2-(tert-butoxy)-2-oxoethoxymethyl}phenyl)acetic acid. Researchers are focusing on developing sustainable synthetic routes that minimize waste generation, reduce energy consumption, and employ environmentally benign reagents. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of product quality and efficacy.

The versatility of CAS No. 2418674-06-1 makes it a valuable building block for further chemical exploration. Its unique structural features provide opportunities for designing molecules with tailored properties for various therapeutic applications. As research continues to uncover new biological functions and mechanisms, compounds like this one will remain at the forefront of medicinal chemistry innovation.

In conclusion,(bolded keywords) plays a pivotal role in advancing pharmaceutical research due to its complex structure and multifunctional groups. The ongoing studies into its applications highlight its potential as a scaffold for developing novel therapeutics across multiple disease areas. With advancements in synthetic methodologies and computational tools,(bolded keywords) continues to be a cornerstone compound driving innovation in drug discovery.